Cas no 2195880-27-2 (4-[8-(2,4-dichlorobenzoyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine)

• Product Name: 4-[8-(2,4-dichlorobenzoyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine
• CAS No: 2195880-27-2
• MF: C₁₈H₁₈Cl₂N₄O₂
• MW: 393.26712179184
• CID: 5326089
• Update Time: 2025-10-30

4-[8-(2,4-dichlorobenzoyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine Chemical and Physical Properties

Names and Identifiers

• (2,4-dichlorophenyl)(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)methanone
• (2,4-dichlorophenyl)-(2-morpholin-4-yl-6,7-dihydro-5H-pyrido[2,3-d]pyrimidin-8-yl)methanone
• 4-[8-(2,4-dichlorobenzoyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine

• Inchi： 1S/C18H18Cl2N4O2/c19-13-3-4-14(15(20)10-13)17(25)24-5-1-2-12-11-21-18(22-16(12)24)23-6-8-26-9-7-23/h3-4,10-11H,1-2,5-9H2
• InChI Key： VZBVXQWMWHXPJU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(N1C2C(=CN=C(N=2)N2CCOCC2)CCC1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 506
• XLogP3: 3.3
• Topological Polar Surface Area: 58.6

Additional information on 4-[8-(2,4-dichlorobenzoyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine

Research Brief on 4-[8-(2,4-dichlorobenzoyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine (CAS: 2195880-27-2)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of small-molecule inhibitors targeting key signaling pathways. Among these, 4-[8-(2,4-dichlorobenzoyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine (CAS: 2195880-27-2) has emerged as a promising compound with potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The compound, characterized by its pyrido[2,3-d]pyrimidine core and morpholine substituent, has been investigated for its role as a selective kinase inhibitor. Recent studies indicate its high affinity for PI3K/mTOR signaling pathways, which are critical in cancer cell proliferation and survival. Structural analysis reveals that the 2,4-dichlorobenzoyl group enhances binding specificity, while the morpholine moiety contributes to solubility and pharmacokinetic properties.

In vitro studies demonstrate potent inhibitory activity against multiple cancer cell lines, with IC50 values in the nanomolar range. Notably, the compound exhibits minimal off-target effects, as confirmed by kinase profiling assays. Animal models of xenograft tumors have shown significant tumor growth suppression, supporting its potential as an anticancer agent. Further optimization efforts are underway to improve bioavailability and reduce metabolic clearance.

Beyond oncology, preliminary data suggest applications in autoimmune diseases due to its immunomodulatory effects. Researchers are also exploring its utility in combination therapies, leveraging synergistic effects with existing chemotherapeutic agents. However, challenges such as formulation stability and long-term toxicity profiles remain to be addressed in ongoing Phase I clinical trials.

In conclusion, 4-[8-(2,4-dichlorobenzoyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine represents a versatile scaffold for drug development. Its dual targeting capability and favorable pharmacodynamics position it as a candidate for translational research. Future directions include structural derivatization to expand its therapeutic spectrum and biomarker identification for patient stratification.